Cas no 80333-65-9 (3,3',4,4'-Tetrachlorobiphenyl)

3,3',4,4'-Tetrachlorobiphenyl structure
3,3',4,4'-Tetrachlorobiphenyl structure
Product Name:3,3',4,4'-Tetrachlorobiphenyl
CAS No:80333-65-9
MF:C12H6Cl4
MW:291.988039493561
CID:985461
Update Time:2023-08-02

3,3',4,4'-Tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

    • 3,3',4,4'-tetrachlorobiphenyl-ul-14c
    • 3,3',4,4'-Tetrachlorobiphenyl
    • PCB 77
    • 3,4,3',4'-TETRACHLOROBIPHENYL
    • 3,3',4,4'-Tetrachloro-1,1'-biphenyl
    • 1,1'-Biphenyl, 3,3',4,4'-tetrachloro-
    • Biphenyl, 3,3',4,4'-tetrachloro-
    • 4-CB
    • 3,4,3',4'-Tetra coplanar polychlorinated biphenyl
    • Y2I6546TMI
    • 1,2-dichloro-4-(3,4-dichlorophenyl)benzene
    • 3,4,3',4'-Tetrachloro-biphenyl
    • PCB 77 (3,3',4,4'-Tetrachlorobiphenyl)
    • PCB No 77
    • 3,3',4,4'-TCB
    • PCB No. 77
    • BIDD:ER0452
    • Inchi: 1S/C12H6Cl4/c13-9-3-1-7(5-11(9)15)8-2-4-10(14)12(16)6-8/h1-6H
    • InChI Key: UQMGJOKDKOLIDP-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)C1C=CC(=C(C=1)Cl)Cl)Cl

Computed Properties

  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 6.6
  • Topological Polar Surface Area: 0

3,3',4,4'-Tetrachlorobiphenyl Security Information

  • Hazardous Material transportation number:UN 1294 3/PG 2
  • WGK Germany:2
  • Hazard Category Code: 11-38-48/20-63-65-67
  • Safety Instruction: 36/37-46-62
  • Hazardous Material Identification: F Xn R
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